2-bromo-5-methoxy-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide

• IUPAC Name: 2-bromo-5-methoxy-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H21BrN4O2/c1-25-14-3-4-16(19)15(11-14)17(24)22-12-13-5-9-23(10-6-13)18-20-7-2-8-21-18/h2-4,7-8,11,13H,5-6,9-10,12H2,1H3,(H,22,24)
• InChI Key: BXVGGKKMRFEJCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C18H21BrN4O2
• Molecular Weight: 405.3 g/mol

Description

The compound “2-bromo-5-methoxy-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is a common functional group in pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide core, with a bromine atom at the 2-position, a methoxy group at the 5-position, and a complex N-substituent featuring a pyrimidine and piperidine ring.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the bromine atom could be displaced in a nucleophilic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the benzamide group could contribute to its solubility in polar solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antiviral Agents : Researchers have explored the potential of indole derivatives (such as 2-bromo-5-methoxy-N,N-dimethylbenzylamine) as antiviral agents. .

Organic Synthesis and Methodology

• C–C Bond Cleavage Reactions : The synthesis of N-(pyridin-2-yl)amides from a-bromoketones and 2-aminopyridine involves C–C bond cleavage promoted by iodine (I₂) and tert-butyl hydroperoxide (TBHP). .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzamide derivatives are used as enzyme inhibitors in medicinal chemistry.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The specific hazards would depend on its physical and chemical properties.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, optimization of its synthesis process, and investigation of its physical and chemical properties.